3-Amino-2-[(4-fluorophenyl)methyl]propanamide

• IUPAC Name: 2-(aminomethyl)-3-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C10H13FN2O/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H2,13,14)
• InChI Key: AOVNHZKZKPEZEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(CN)C(=O)N)F
• Molecular Formula: C10H13FN2O
• Molecular Weight: 196.22 g/mol

Description

“3-Amino-2-[(4-fluorophenyl)methyl]propanamide” is a chemical compound with the molecular formula C10H13FN2O. It is a powder at room temperature.

Molecular Structure Analysis

The molecular weight of “3-Amino-2-[(4-fluorophenyl)methyl]propanamide” is 196.22. The InChI code is 1S/C10H13FN2O/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H2,13,14).

Physical And Chemical Properties Analysis

“3-Amino-2-[(4-fluorophenyl)methyl]propanamide” is a powder at room temperature.

Scientific Research Applications

Pharmacokinetic Characterization in Preclinical Studies

The pharmacokinetics and metabolism of compounds related to 3-Amino-2-[(4-fluorophenyl)methyl]propanamide have been extensively studied in preclinical settings. For instance, S-1, a selective androgen receptor modulator (SARM), has demonstrated promising pharmacokinetic characteristics, including low clearance, moderate volume of distribution, and a terminal half-life ranging from 3.6 to 5.2 hours in rats. These attributes indicate its potential for therapeutic applications in androgen-dependent diseases such as benign hyperplasia (Wu et al., 2006).

Metabolic Profiling and Safety Evaluation

Metabolic profiling and safety evaluation of related compounds have also been a significant area of research. For example, the detection of a new N-oxidized metabolite of flutamide, a nonsteroidal antiandrogen used in prostate cancer treatment, underscores the importance of understanding the metabolic pathways and potential toxicities of these compounds (Goda et al., 2006).

Antagonism of TRPV1 for Pain Management

Compounds derived from 3-Amino-2-[(4-fluorophenyl)methyl]propanamide have been evaluated for their potential as transient receptor potential vanilloid 1 (TRPV1) antagonists. These studies have led to the discovery of potent TRPV1 antagonists with strong analgesic activity in animal models, highlighting their potential for treating neuropathic pain (Kim et al., 2012).

Novel Leads for Malaria Treatment

Research has also focused on optimizing phenotypic hits against Plasmodium falciparum based on the aminoacetamide scaffold, leading to compounds with low-nanomolar activity. While challenges in aqueous solubility and microsomal stability have been noted, these compounds offer valuable insights for drug target identification in malaria treatment (Norcross et al., 2019).

Development of Neurokinin-1 Receptor Antagonists

The development of orally active, water-soluble neurokinin-1 (NK1) receptor antagonists for clinical administration has been explored. These antagonists demonstrate efficacy in preclinical tests relevant to emesis and depression, underscoring the therapeutic potential of derivatives of 3-Amino-2-[(4-fluorophenyl)methyl]propanamide in various clinical contexts (Harrison et al., 2001).

Safety and Hazards

The safety information available indicates that “3-Amino-2-[(4-fluorophenyl)methyl]propanamide” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell.